Cas no 1261970-73-3 (4-(3-Acetylaminophenyl)-2-chlorobenzoic acid)

• Product Name: 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid
• CAS No: 1261970-73-3
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• MDL: MFCD18321150
• CID: 2766763
• PubChem ID: 53227039
• Update Time: 2025-06-12

4-(3-Acetylaminophenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40690626
• MFCD18321150
• 4-(3-ACETYLAMINOPHENYL)-2-CHLOROBENZOIC ACID
• 1261970-73-3
• 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid, 95%
• 3'-Acetamido-3-chloro[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid

• MDL： MFCD18321150
• Inchi： 1S/C15H12ClNO3/c1-9(18)17-12-4-2-3-10(7-12)11-5-6-13(15(19)20)14(16)8-11/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key： OIUYQLWGTAHBQG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 289.0505709Da
• Monoisotopic Mass: 289.0505709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid

Introduction to 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid (CAS No. 1261970-73-3) and Its Emerging Applications in Chemical Biology

4-(3-Acetylaminophenyl)-2-chlorobenzoic acid, identified by the chemical abstracts service number 1261970-73-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This benzoic acid derivative features both an acetylamine substituent at the 3-position of the phenyl ring and a chloro group at the 2-position of the benzoic acid moiety. Such a structural configuration imparts distinct reactivity and binding characteristics, making it a valuable scaffold for drug discovery and molecular research.

The compound’s molecular formula, C₁₄H₁₁ClNO₃, reflects its aromatic nature and the presence of multiple functional groups that can participate in various biochemical interactions. The acetylaminophenyl moiety, in particular, is known to enhance solubility and bioavailability, while the chloro group introduces electrophilic centers that are conducive to further derivatization. These features have positioned 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid as a promising candidate for developing novel pharmacological agents.

In recent years, there has been a surge in research focused on benzoic acid derivatives due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can modulate various cellular pathways, including inflammation, oxidative stress, and enzyme inhibition. The specific arrangement of substituents in 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid suggests potential interactions with biological targets such as kinases, transcription factors, and metabolic enzymes. This has led to its investigation in preclinical models for conditions ranging from neurodegenerative disorders to cancer.

One of the most compelling aspects of 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid is its versatility as a chemical probe. Researchers have leveraged its structural framework to design analogs with enhanced potency or selectivity. For instance, modifications at the 5-position of the benzoic acid ring have been explored to optimize binding affinity to specific protein targets. Additionally, the presence of both hydrophilic and hydrophobic regions allows for formulation flexibility, enabling its use in both aqueous and lipid-based delivery systems.

The compound’s potential in medicinal chemistry has been further underscored by its role in developing inhibitors of key enzymes involved in disease pathways. For example, derivatives of 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid have shown promise in inhibiting cyclooxygenase-2 (COX-2), a target for anti-inflammatory therapies. Moreover, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. Recent studies have explored its efficacy in animal models of Parkinson’s disease, where it demonstrated neuroprotective effects by mitigating oxidative damage and reducing neuroinflammation.

The synthetic pathways for 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid have also been refined to improve yield and purity. Advances in catalytic methods have enabled more efficient construction of the core benzoic acid scaffold, while protecting group strategies have been employed to ensure regioselective functionalization. These synthetic advancements not only facilitate large-scale production but also open avenues for exploring novel derivatives through combinatorial chemistry approaches.

From a computational chemistry perspective, 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid has been extensively modeled to understand its interactions with biological targets at an atomic level. Molecular docking studies have revealed that this compound can bind tightly to active sites of enzymes such as matrix metalloproteinases (MMPs), which are implicated in tissue degradation and cancer progression. These insights have guided rational drug design efforts aimed at improving therapeutic efficacy while minimizing side effects.

The growing body of evidence supporting the biological activity of 4-(3-Acetylaminophenyl)-2-chlorobenzoic acid has also spurred interest from industrial partners seeking to develop new drugs based on this scaffold. Collaborative efforts between academic researchers and pharmaceutical companies are now focused on translating preclinical findings into clinical trials. Initial Phase I studies have shown encouraging results regarding safety and pharmacokinetic profiles, paving the way for further development.

In conclusion,4-(3-Acetylaminophenyl)-2-chlorobenzoic acid (CAS No. 1261970-73-3) represents a significant advancement in the realm of chemical biology and drug discovery. Its unique structural features, coupled with emerging evidence of its biological activity, make it a compelling candidate for therapeutic development across multiple disease areas. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in shaping future medical interventions.